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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the 24-hour collection of urine

specimens intended for the measurement of metanephrines (metanephrine and

normetanephrine). Accurate measurement of these catecholamine metabolites is crucial for

research related to pheochromocytoma, paraganglioma, neuroblastoma, and other conditions

involving the sympathetic nervous system.[1][2][3][4][5][6] Adherence to this protocol is critical

to ensure sample integrity and the validity of research data.

Introduction
Metanephrine and normetanephrine are the O-methylated metabolites of epinephrine and

norepinephrine, respectively.[7][8] Their measurement in a 24-hour urine sample provides an

integrated assessment of catecholamine production over a full day, which can be more

informative than a single plasma measurement, as catecholamine secretion can be episodic.[5]

This protocol outlines the necessary pre-collection preparations, the collection procedure itself,

and the subsequent handling and storage of the sample to minimize pre-analytical errors.

Pre-Collection Requirements: Dietary and
Medication Restrictions
To ensure accurate results, it is imperative to control for variables that can interfere with

metanephrine levels. Researchers should provide participants with a clear list of restrictions to
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be followed before and during the 24-hour collection period.

Dietary Restrictions
Certain foods and beverages can physiologically increase catecholamine levels or interfere

with the analytical assays. The following should be avoided for at least 24 to 72 hours prior to

and during the collection period.[9][10][11][12][13][14]

Food/Beverage Group Specific Items to Avoid
Recommended Restriction
Period

Caffeinated Products

Coffee (including

decaffeinated), tea, energy

drinks, chocolate, cocoa

At least 24-48 hours prior to

and during collection[9][10][11]

[15]

Fruits

Bananas, citrus fruits (oranges,

lemons), pineapple, plums,

kiwi, avocado, tomatoes,

eggplant[9][10][12][13][16]

At least 48 hours prior to and

during collection

Nuts
Walnuts, hickory nuts[10][12]

[13]

At least 48 hours prior to and

during collection

Vanilla-Containing Foods

Flavored coffee, protein

shakes, baked goods[11][12]

[16]

At least 48 hours prior to and

during collection

Alcohol and Tobacco

All alcoholic beverages,

cigarettes, and other tobacco

products[9][10][16]

At least 24 hours prior to and

during collection

Medication and Supplement Restrictions
A wide range of medications can interfere with metanephrine testing, either by affecting

catecholamine metabolism or by interfering with the assay itself. All prescription and over-the-

counter medications should be reviewed. Discontinuation of any medication should only be

done in consultation with a qualified physician.[5][6][9][15]
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Medication Class Examples
Recommended
Discontinuation Period

Tricyclic Antidepressants Imipramine, Amitriptyline
At least 1 week prior to

collection[2][4][15]

MAO Inhibitors Phenelzine, Tranylcypromine
At least 1 week prior to

collection[2][15][16]

Sympathomimetics

Pseudoephedrine

(decongestants),

Amphetamines (e.g.,

Adderall®, Ritalin®)[2][16]

At least 1 week prior to

collection

Antihypertensives
Methyldopa (Aldomet),

Labetalol, Sotalol

Methyldopa: at least 5 days;

Labetalol/Sotalol: at least 1

week[4][10][15][17]

Other Medications

Buspirone, Levodopa,

Prochlorperazine, Cough

suppressants (e.g.,

guaifenesin,

dextromethorphan)[1][16]

Consult with physician;

typically 48-72 hours

Supplements Vitamin B supplements[15]
At least 24 hours prior to

collection

Note: Common antihypertensives such as diuretics, ACE inhibitors, and calcium channel

blockers may cause less interference.[14][15]

Other Restrictions
Physical and Emotional Stress: Intense physical exercise and significant emotional stress

should be avoided for at least 24 hours before and during the collection period, as they can

increase catecholamine release.[2][5][6][9]

Experimental Protocol: 24-Hour Urine Collection
This section details the step-by-step procedure for collecting a 24-hour urine sample.
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Materials
A large, clean, plastic container for urine collection (typically 3-5 liters)[12][13][16]

A preservative (e.g., hydrochloric acid [HCl], boric acid, or acetic acid) may be pre-added to

the container by the laboratory.[1][3][4][6][12][13][17]

A smaller, clean, dry, non-metallic vessel to urinate into before transferring to the main

collection container (to avoid splashing of preservative).[12][13][18]

A cooling facility (refrigerator or a cool box with ice packs).[9][12][13][19]

Collection Procedure
Start of Collection (Day 1):

Upon waking in the morning, the participant should completely empty their bladder into the

toilet. This first urine sample is NOT collected.[9][16][19][20][21]

The exact time of this first void should be recorded on the collection container label. This

marks the official start time of the 24-hour collection period.[16][20]

During the 24-Hour Period:

All urine passed during the next 24 hours (day and night) must be collected in the provided

container.[9][16][19][20]

It is recommended to first urinate into a smaller, clean container and then carefully pour

the urine into the large collection container to prevent splashing of the acid preservative.

[12][13][18]

The collection container should be kept tightly capped and stored in a cool, dark place,

such as a refrigerator, between uses.[9][12][13][18][19]

End of Collection (Day 2):

Exactly 24 hours after the start time, the participant should completely empty their bladder

and add this final urine sample to the collection container.[9][16][19] This is the last
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collection.

The exact time of this final collection should be recorded on the label.

Post-Collection:

Ensure the container lid is screwed on tightly.[18][19]

The sample should be returned to the research facility or laboratory as soon as possible.

Sample Handling and Storage
Proper handling and storage are crucial for maintaining the stability of metanephrines.

Preservatives: An acid preservative is often used in the collection container to maintain the

stability of the analytes.[3][6][12][13][17] If no preservative is used, the sample must be kept

refrigerated during and after collection and acidified upon receipt at the lab.[3][17]

Storage Temperature: During collection, the urine should be refrigerated or kept on ice.[9][12]

[13][19] Post-collection, samples should be stored at refrigerated temperatures for short-term

storage. For long-term storage, freezing at -20°C or lower is recommended.[22][23][24]

Studies have shown that fractionated metanephrines are stable for up to one week at room

temperature without preservatives, but catecholamines are less stable.[22][23][24]

Processing: Upon receipt in the laboratory, the total volume of the 24-hour collection must be

measured and recorded.[1][17][25] The sample should be well-mixed, and an aliquot taken

for analysis.

Analytical Methodologies
The measurement of urinary metanephrines is typically performed using high-performance

liquid chromatography (HPLC) or liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[7][8][26][27] LC-MS/MS is often preferred due to its high sensitivity and specificity,

which minimizes interferences from other substances.[7][8][28] The analysis usually involves

an acid hydrolysis step to measure both free and conjugated metanephrines (total fractionated

metanephrines).[8][9][26][28]
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Quantitative Data
Reference ranges can vary between laboratories and analytical methods. The following table

provides example reference ranges for adults. It is essential to use the reference ranges

provided by the specific laboratory performing the analysis.

Analyte
Example Reference Range
(mcg/24 hours)

Example Reference Range
(nmol/day)

Metanephrine
0 - 370[1] (some labs up to 96)

[19]
Varies by lab

Normetanephrine
50 - 840[1] (some labs up to

375)[19]
Varies by lab

Total Metanephrines < 400[29] Varies by lab

Note: Levels exceeding approximately twice the upper limit of normal are highly suggestive of a

catecholamine-secreting tumor.[4][5]
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Caption: Simplified pathway of catecholamine metabolism to metanephrines via COMT.

24-Hour Urine Collection Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b195012?utm_src=pdf-body-img
https://www.benchchem.com/product/b195012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Day 1 Morning:
Start Collection

Void and Discard
First Morning Urine

Record Start Time

Collect All Subsequent
Urine for 24 Hours

Keep Sample
Refrigerated

Day 2 Morning:
Collect Final Urine
at 24-hour Mark

Collection Complete

Transport to Lab

Click to download full resolution via product page

Caption: Experimental workflow for the 24-hour urine metanephrine collection.
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Caption: Logical relationships of pre-analytical factors affecting test results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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